Cas no 1105197-80-5 (2-(5-{4-2-(1H-1,3-benzodiazol-1-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide)

• Product Name: 2-(5-{4-2-(1H-1,3-benzodiazol-1-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide
• CAS No: 1105197-80-5
• MF: C₁₇H₁₉N₇O₂S₂
• MW: 417.508459329605
• CID: 5954465
• PubChem ID: 30864980
• Update Time: 2025-05-19

2-(5-{4-2-(1H-1,3-benzodiazol-1-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-{4-2-(1H-1,3-benzodiazol-1-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide
• 1105197-80-5
• 2-[[5-[4-[2-(benzimidazol-1-yl)acetyl]piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• AKOS024511640
• 2-[(5-{4-[2-(1H-1,3-benzodiazol-1-yl)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• 2-((5-(4-(2-(1H-benzo[d]imidazol-1-yl)acetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide
• F5520-0039
• VU0645679-1

• Inchi： 1S/C17H19N7O2S2/c18-14(25)10-27-17-21-20-16(28-17)23-7-5-22(6-8-23)15(26)9-24-11-19-12-3-1-2-4-13(12)24/h1-4,11H,5-10H2,(H2,18,25)
• InChI Key： TVLCEVXIEAMCED-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1N1CCN(C(CN2C=NC3C=CC=CC2=3)=O)CC1)SCC(N)=O

Computed Properties

• Exact Mass: 417.10416522g/mol
• Monoisotopic Mass: 417.10416522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 164Ų

Additional information on 2-(5-{4-2-(1H-1,3-benzodiazol-1-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide

Comprehensive Guide to 2-(5-{4-2-(1H-1,3-benzodiazol-1-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 1105197-80-5)

2-(5-{4-2-(1H-1,3-benzodiazol-1-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 1105197-80-5) is a specialized organic compound with a complex molecular structure. This compound belongs to the class of heterocyclic compounds, featuring a 1,3,4-thiadiazole core linked to a benzodiazolyl group via a piperazine bridge. Its unique structural attributes make it a subject of interest in pharmaceutical research and medicinal chemistry.

The compound's CAS number 1105197-80-5 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Researchers and industry professionals often search for this compound using keywords like "2-(5-{4-2-(1H-1,3-benzodiazol-1-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide synthesis" or "CAS 1105197-80-5 applications", reflecting the growing demand for detailed information on its properties and uses.

One of the most intriguing aspects of 2-(5-{4-2-(1H-1,3-benzodiazol-1-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide is its potential role in drug discovery. The presence of both thiadiazole and benzodiazolyl moieties suggests possible bioactivity, particularly in targeting enzymes or receptors involved in disease pathways. Recent studies have explored its derivatives for their antimicrobial and anticancer properties, aligning with current trends in precision medicine and targeted therapy.

From a chemical perspective, the compound's sulfanylacetamide group enhances its solubility and reactivity, making it a versatile intermediate in organic synthesis. This feature is particularly valuable for researchers working on structure-activity relationship (SAR) studies, where minor modifications can lead to significant changes in biological activity. The integration of piperazine further contributes to its pharmacological profile, as this moiety is commonly found in CNS-active drugs.

The market for 2-(5-{4-2-(1H-1,3-benzodiazol-1-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide is driven by its applications in academic research and pharmaceutical development. With the rise of AI-driven drug discovery, there is increasing interest in compounds like this, which can serve as building blocks for novel therapeutics. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the needs of drug developers and biotech firms.

For those seeking practical information, common queries include "how to purify 2-(5-{4-2-(1H-1,3-benzodiazol-1-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide" and "stability of CAS 1105197-80-5 under various conditions". These questions highlight the importance of understanding the compound's physical and chemical stability, which is critical for storage and handling in laboratory settings.

In summary, 2-(5-{4-2-(1H-1,3-benzodiazol-1-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 1105197-80-5) represents a fascinating area of study at the intersection of organic chemistry and pharmacology. Its structural complexity and potential bioactivity make it a valuable candidate for further research, particularly in the context of innovative drug design and therapeutic development. As the scientific community continues to explore its applications, this compound is likely to remain a topic of interest for years to come.